Cas no 915093-52-6 (Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-7-(4-methylpentyl)-)

Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-7-(4-methylpentyl)- structure
915093-52-6 structure
Product Name:Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-7-(4-methylpentyl)-
CAS No:915093-52-6
MF:C20H22O3
MW:310.386886119843
CID:748900
PubChem ID:71423033
Update Time:2025-04-19

Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-7-(4-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-7-(4-methylpentyl)-
    • 2-ethyl-7-(4-methylpentyl)benzo[f][1]benzofuran-4,9-dione
    • 915093-52-6
    • DTXSID40842002
    • 2-Ethyl-7-(4-methylpentyl)naphtho[2,3-b]furan-4,9-dione
    • Inchi: 1S/C20H22O3/c1-4-14-11-17-18(21)15-9-8-13(7-5-6-12(2)3)10-16(15)19(22)20(17)23-14/h8-12H,4-7H2,1-3H3
    • InChI Key: CATUHVYNQAQTTH-UHFFFAOYSA-N
    • SMILES: O1C(CC)=CC2C(C3C=CC(=CC=3C(C1=2)=O)CCCC(C)C)=O

Computed Properties

  • Exact Mass: 310.15689456g/mol
  • Monoisotopic Mass: 310.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 47.3Ų
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